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Compound of Interest

Compound Name: 2-Nonene, 4-methyl-, (E)-

L Get Quote

Cat. No.: B15418046

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory or industrial setting. The toxicological properties of (E)-4-methyl-2-nonene have not
been thoroughly investigated. All handling should be performed by qualified individuals who
have conducted a thorough risk assessment. The information herein is compiled from available
data and safety data sheets for structurally similar compounds and should be used as a
guideline, not a substitute for a comprehensive, substance-specific Safety Data Sheet (SDS).

Chemical Identification

Identifier Value
IUPAC Name (E)-4-methylnon-2-ene
2-Nonene, 4-methyl-, (E)-; trans-4-Methyl-2-
Synonyms
nonene[1]
CAS Number 121941-01-3[2]

Molecular Formula

C1oH20[1][2]

Molecular Weight

140.27 g/mol [2][3]

InChlKey

YWPFKZMYKGXMAP-VMPITWQZSA-N[1]

Canonical SMILES

CCCCC(C)Cc=CC
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Hazard Identification and Classification

(E)-4-methyl-2-nonene is classified as a hazardous substance. The following hazard
statements are based on data for structurally similar compounds and should be considered
applicable.

GHS Hazard Classification:

Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapor.
o H304: May be fatal if
Aspiration Hazard 1 )
swallowed and enters airways.
Skin Irritation 2 H315: Causes skin irritation.
o H319: Causes serious eye
Eye Irritation 2A o
irritation.
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.

Signal Word: Danger
Hazard Pictograms:

laalt text
laalt text

laalt text

Physical and Chemical Properties

Quantitative experimental data for (E)-4-methyl-2-nonene is limited. The following table
includes computed and estimated values.
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Property Value Source
Boiling Point 166.82°C (estimate) ChemicalBook
Melting Point -56.93°C (estimate) ChemicalBook
Not available. Assumed to be <
60°C based on Flammable
Flash Point o
Liquid Category 3
classification.
Density 0.7631 g/mL (estimate) ChemicalBook

Refractive Index

1.4177 (estimate)

ChemicalBook

Vapor Pressure Not available
Solubility Insoluble in water.
XLogP3 4.6 PubChem|[2]

Experimental Protocols
Handling and Storage Protocol

Objective: To outline the safe procedures for handling and storing (E)-4-methyl-2-nonene to
minimize exposure and risk.

Methodology:
e Engineering Controls:

o All handling of (E)-4-methyl-2-nonene must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[4]

o Use explosion-proof electrical, ventilating, and lighting equipment.
o Ensure an eyewash station and safety shower are readily accessible.[4]

o Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear chemical safety goggles with side shields conforming to EN
166 (EU) or NIOSH (US) standards. A full-face shield may be required for splash hazards.

[5]

o Skin Protection: Wear impervious gloves (e.g., nitrile, neoprene) and a flame-retardant lab
coat or coveralls.[4][5] Gloves must be inspected before use and replaced if damaged.

o Respiratory Protection: If ventilation is inadequate or if working with large quantities, use a
NIOSH-approved respirator with organic vapor cartridges.[5]

e Handling Procedures:

[¢]

Avoid contact with skin, eyes, and clothing.[5]

[e]

Avoid breathing vapors or mist.

[e]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.

o

Use only non-sparking tools.

[¢]

Ground and bond containers and receiving equipment to prevent static discharge.

[¢]

Keep the container tightly closed when not in use.

o Storage Conditions:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]
o Store locked up.

o Store away from incompatible materials such as strong oxidizing agents.[6]

Spill Response Protocol

Objective: To provide a systematic approach to safely managing a spill of (E)-4-methyl-2-
nonene.

Methodology:
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e Immediate Actions:
o Evacuate all non-essential personnel from the spill area.
o Shut off all ignition sources immediately.[7]
o Ensure adequate ventilation.
» Containment:
o Wearing appropriate PPE, stop the leak if it is safe to do so.

o Contain the spill using non-combustible absorbent material such as sand, earth, or
vermiculite.[7] Do not use combustible materials like sawdust.

o Prevent the spill from entering sewers or waterways.[5]
e Clean-up:

o Carefully collect the absorbed material using non-sparking tools and place it into a
suitable, labeled container for disposal.[7]

o Wash the spill area with soap and water, collecting the cleaning water for proper disposal.
e Disposal:

o Dispose of the contaminated waste in accordance with local, state, and federal regulations
at an approved waste disposal plant.

First Aid Measures
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Exposure Route Protocol

Remove the person to fresh air and keep them

comfortable for breathing. Call a POISON
Inhalation CENTER or doctor if you feel unwell. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[8]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with plenty of water or shower. If skin

irritation occurs, get medical advice/attention.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Do NOT induce vomiting. Immediately call a
) POISON CENTER or doctor. Rinse mouth with
Ingestion . .
water. Never give anything by mouth to an

unconscious person.[8]

Firefighting Measures

o Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon
dioxide.[5]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

e Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back. Containers may explode when heated.[9]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[5][8]

Diagrams
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Spill of (E)-4-methyl-2-nonene Detected

Assess Situation
(Size, Location, Risk)

Evacuate Area & Alert Personnel

:

Don Appropriate PPE
(Gloves, Goggles, Respirator)

:

Eliminate Ignition Sources

:

Stop Leak (if safe)

:

Contain Spill
(Use inert absorbent)

Y

Collect Absorbed Material
(Use non-sparking tools)

Y

Decontaminate Spill Area

y
Package & Label Waste for Disposal

Report Incident

Click to download full resolution via product page

Caption: Spill Response Workflow for (E)-4-methyl-2-nonene.
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Prepare to Handle Chemical

Conduct Risk Assessment

l

Verify Engineering Controls
(Fume Hood, Eyewash)

l

Select & Inspect PPE

rounding/Bonding
o Ignition Sources

Perform Chemical Handling

Tightly sealed container
Cool, ventilated area

y

Store Chemical Properly

Procedure Complete

Click to download full resolution via product page

Caption: General Protocol for Handling Flammable Liquid Chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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